![molecular formula C27H24BrNO5 B295664 4-{3-bromo-5-ethoxy-4-[2-(2-methylphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one](/img/structure/B295664.png)
4-{3-bromo-5-ethoxy-4-[2-(2-methylphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-{3-bromo-5-ethoxy-4-[2-(2-methylphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one, also known as BEOB, is a chemical compound that has been widely studied for its potential applications in the field of medicinal chemistry.
Mechanism of Action
The mechanism of action of 4-{3-bromo-5-ethoxy-4-[2-(2-methylphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one is not fully understood, but it is believed to involve the inhibition of tubulin polymerization, which is essential for cell division. This leads to the disruption of the microtubule network, resulting in the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
This compound has been found to exhibit low toxicity in normal cells, suggesting that it may have a favorable therapeutic index. It has also been shown to inhibit the growth of cancer cells in vivo in animal models, indicating its potential as a therapeutic agent.
Advantages and Limitations for Lab Experiments
One advantage of 4-{3-bromo-5-ethoxy-4-[2-(2-methylphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one is its potent anti-cancer activity, which makes it a promising candidate for the development of new anti-cancer drugs. However, its mechanism of action is not fully understood, which may limit its potential applications. Additionally, further studies are needed to determine its pharmacokinetics and toxicity in humans.
Future Directions
For the research on 4-{3-bromo-5-ethoxy-4-[2-(2-methylphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one include the development of more potent analogs with improved pharmacokinetic properties and the investigation of its potential applications in combination therapy with other anti-cancer drugs. Additionally, further studies are needed to elucidate its mechanism of action and to determine its potential applications in other diseases, such as Alzheimer's disease and Parkinson's disease.
Conclusion
In conclusion, this compound is a promising compound with potent anti-cancer activity and low toxicity in normal cells. Its mechanism of action involves the inhibition of tubulin polymerization, leading to the disruption of the microtubule network and the induction of apoptosis in cancer cells. However, further studies are needed to determine its pharmacokinetics and toxicity in humans, as well as its potential applications in other diseases.
Synthesis Methods
4-{3-bromo-5-ethoxy-4-[2-(2-methylphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one can be synthesized through a multi-step process involving the reaction of 3-bromo-5-ethoxy-4-hydroxybenzaldehyde with 2-(2-methylphenoxy)ethyl bromide, followed by the reaction of the resulting product with 2-aminophenyl phenyl ketone. The final product is obtained through cyclization of the intermediate compound with acetic anhydride.
Scientific Research Applications
4-{3-bromo-5-ethoxy-4-[2-(2-methylphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one has been studied for its potential applications in the field of medicinal chemistry, particularly in the development of new anti-cancer drugs. It has been found to exhibit potent anti-proliferative activity against a wide range of cancer cell lines, including breast, lung, prostate, and colon cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Properties
Molecular Formula |
C27H24BrNO5 |
---|---|
Molecular Weight |
522.4 g/mol |
IUPAC Name |
(4Z)-4-[[3-bromo-5-ethoxy-4-[2-(2-methylphenoxy)ethoxy]phenyl]methylidene]-2-phenyl-1,3-oxazol-5-one |
InChI |
InChI=1S/C27H24BrNO5/c1-3-31-24-17-19(16-22-27(30)34-26(29-22)20-10-5-4-6-11-20)15-21(28)25(24)33-14-13-32-23-12-8-7-9-18(23)2/h4-12,15-17H,3,13-14H2,1-2H3/b22-16- |
InChI Key |
JILXOJZMDVKWAG-JWGURIENSA-N |
Isomeric SMILES |
CCOC1=C(C(=CC(=C1)/C=C\2/C(=O)OC(=N2)C3=CC=CC=C3)Br)OCCOC4=CC=CC=C4C |
SMILES |
CCOC1=C(C(=CC(=C1)C=C2C(=O)OC(=N2)C3=CC=CC=C3)Br)OCCOC4=CC=CC=C4C |
Canonical SMILES |
CCOC1=C(C(=CC(=C1)C=C2C(=O)OC(=N2)C3=CC=CC=C3)Br)OCCOC4=CC=CC=C4C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.